Cas no 1805290-45-2 (3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride
• CAS No: 1805290-45-2
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4917386
• Update Time: 2025-07-02

3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride
• 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO3/c8-6(14)5-4(7(9)10)2(12)1-3(13)11-5/h1,7H,(H2,11,12,13)
• InChI Key： YNZIRHINOBWZJF-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(F)F)C(=CC(N1)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4

Additional information on 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride

Introduction to 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride (CAS No. 1805290-45-2)

3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805290-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride incorporates several key functional groups, including a difluoromethyl substituent at the C3 position and hydroxyl groups at the C4 and C6 positions. The presence of these functional groups imparts distinct reactivity and binding characteristics, making it a versatile building block for drug discovery and development. Specifically, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug molecules, while the hydroxyl groups provide opportunities for further chemical modifications through esterification, etherification, or other synthetic pathways.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines serve as fundamental scaffolds in many pharmacophores, contributing to their efficacy in targeting various therapeutic pathways. The compound 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride is particularly noteworthy for its potential applications in the development of novel therapeutic agents. Its structural features align well with the requirements for small-molecule drugs targeting neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride is its role as a key intermediate in the synthesis of more complex molecules. The carbonyl chloride functionality at the C2 position allows for facile reactions with nucleophiles such as amines and alcohols, enabling the formation of amides and esters, respectively. These derivatives can then be further modified to produce biologically active compounds with enhanced pharmacological properties. For instance, amides derived from this compound have shown promise in inhibiting enzymes involved in cancer metabolism, while esters have demonstrated anti-inflammatory effects in preclinical studies.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their improved pharmacokinetic profiles. The difluoromethyl group in 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride contributes to these advantages by increasing lipophilicity and reducing susceptibility to metabolic degradation. This feature has been exploited in the design of next-generation antiviral and anticancer drugs, where fluorinated analogs often exhibit superior efficacy compared to their non-fluorinated counterparts.

Recent advancements in synthetic methodologies have further expanded the utility of 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to introduce diverse functional groups with high precision. These methods have been instrumental in generating novel derivatives with tailored biological activities. For example, palladium-catalyzed coupling reactions have been used to incorporate aryl or heteroaryl groups into the pyridine core, resulting in compounds with enhanced binding affinity to target proteins.

The therapeutic potential of 3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride has also been explored in the context of precision medicine. By leveraging computational chemistry and structure-based drug design strategies, researchers have identified specific modifications that can optimize receptor interactions. These efforts have led to the discovery of lead compounds with improved selectivity and reduced side effects. Additionally, bioisosteric replacements have been investigated to maintain or enhance biological activity while addressing issues such as solubility or toxicity.

In conclusion,3-(Difluoromethyl)-4,6-dihydroxypyridine-2-carbonyl chloride (CAS No. 1805290-45-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound，its importance is likely to grow further，contributing to the development of innovative therapies that address unmet medical needs.